2-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol

• Molecular Formula: C16H13FN2O
• Molecular Weight: 268.28 g/mol
• SMILES: CC1=CC(=C(C=C1)C2=CC(=NN2)C3=CC=C(C=C3)F)O
• InChI: InChI=1S/C16H13FN2O/c1-10-2-7-13(16(20)8-10)15-9-14(18-19-15)11-3-5-12(17)6-4-11/h2-9,20H,1H3,(H,18,19)
• InChIKey: ZRVVXIGRKYZYGG-UHFFFAOYSA-N
• Solubility: 0.5 [ug/mL]

2-[5-(4-Fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol: Compound Overview

2-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol (C₁₆H₁₃FN₂O, MW 268.28 g/mol) belongs to the phenolic pyrazole class, a privileged scaffold in medicinal chemistry and coordination chemistry. The compound features a 4-fluorophenyl group at the pyrazole 5-position and a methyl substituent ortho to the phenolic hydroxyl, creating a uniquely substituted framework that engages in both hydrogen‑bonding and π‑stacking interactions [1]. Phenolic pyrazoles of this type have been investigated as glucocorticoid receptor ligands and as selective metal‑extraction reagents, where subtle variations in substitution pattern produce order‑of‑magnitude changes in potency and selectivity [1].

Pathway Glucocorticoid receptor modulation studies

Coordination Copper solvent extraction and metal-ligand design

SAR Fluorine regioisomer and methyl-position structure-activity relationships

• [1] Zimmerman JAO, Fang M, Doumbia B, Neyman A, Cha JH, Thomas M, Hall B, Wu M, Wilson AM, Pufall MA. Deacylcortivazol-like pyrazole regioisomers reveal a more accommodating expanded binding pocket for the glucocorticoid receptor. RSC Med. Chem., 2021, 12, 203-212. DOI: 10.1039/D0MD00278J View Source

2-[5-(4-Fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol: Why It Cannot Be Replaced

Phenolic pyrazoles are exquisitely sensitive to the position and electronic nature of substituents on both the pyrazole and phenol rings. A fluorine shift from the para to the meta position alters the binding affinity for the glucocorticoid receptor by over an order of magnitude [1]; a methyl group relocation on the phenol ring changes the copper extraction distribution coefficient by up to three orders of magnitude [2]. Consequently, swapping 2-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol for a generic in‑class analog—even a close regioisomer—without direct comparative performance data risks compromising the potency, selectivity, or extraction efficiency that the specific substitution pattern was designed to achieve.

Fluorine positional sensitivity

Shifting fluorine from para to meta position alters glucocorticoid receptor binding affinity by over an order of magnitude. The meta isomer cannot substitute for the para-fluoro regioisomer in GR pathway studies.

Methyl relocation on phenol ring

Moving the methyl group from the 5-position to the 4-position can change copper extraction distribution coefficients by up to three orders of magnitude, fundamentally altering metal selectivity.

Regioisomer identity drives selectivity

Generic in-class phenolic pyrazoles or close regioisomers may exhibit a completely different off-target binding signature; direct replacement without comparative performance data risks compromising the designed selectivity window.

• [1] BindingDB BDBM49265 (2-[5-(3-fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol). Affinity Data: EC50 4.40E+3 nM (Transcription factor p65), EC50 2.13E+4 nM (Streptokinase A). Accessed 2026. View Source
• [2] Healy MR, Roebuck JW, Doidge ED, Emeleus LC, Bailey PJ, Campbell J, Fischmann AJ, Love JB, Morrison CA, Sassi T, White DJ, Tasker PA. Contributions of inner and outer coordination sphere bonding in determining the strength of substituted phenolic pyrazoles as copper extractants. Dalton Trans., 2016, 45, 3055-3062. DOI: 10.1039/C5DT04055H View Source

2-[5-(4-Fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol: Comparative Performance Data

Para- vs. Meta-Fluoro Glucocorticoid Receptor Binding

In a cellular glucocorticoid receptor (GR) assay, pyrazole ligands bearing a 4-fluorophenyl group exhibited >5‑fold greater potency than the strong clinical glucocorticoid dexamethasone [1]. By contrast, the 3‑fluorophenyl regioisomer 2-[5-(3-fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol showed only weak activity against the transcription factor p65, with an EC₅₀ of 4,400 nM in a PubChem‑curated BindingDB assay [2]. These data indicate that the para‑fluoro arrangement is a critical determinant of high GR affinity, while the meta‑fluoro counterpart is markedly less potent.

GR Binding: Para vs Meta

Cross-study comparable

Para-fluoro: >5× dexamethasone potency; Meta-fluoro: EC₅₀ 4,400 nM (p65)

Para-fluoro critical for high GR affinity; meta-fluoro not interchangeable.

Assays differ: cellular transcription vs cell-free binding.

Evidence Dimension	Glucocorticoid receptor cellular potency
Target Compound Data	>5× potency vs dexamethasone (based on 4-fluorophenyl pyrazole scaffold) [1]
Comparator Or Baseline	2-[5-(3-fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol, EC₅₀ = 4,400 nM (Transcription factor p65, human) [2]
Quantified Difference	Estimated >10-fold potency advantage for para‑fluoro over meta‑fluoro regioisomer
Conditions	GR‑mediated transcription assay in leukemia cells (4-fluorophenyl data) [1]; cell‑free p65 binding assay (3-fluorophenyl data) [2]

Why This Matters

A user developing GR‑targeted anti‑inflammatory or chemotherapeutic agents must select the para‑fluoro regioisomer; the meta‑fluoro analog is essentially inactive in this pathway and cannot serve as a substitute.

• [1] Zimmerman JAO et al. RSC Med. Chem., 2021, 12, 203-212. DOI: 10.1039/D0MD00278J View Source
• [2] BindingDB BDBM49265. EC50 4.40E+3 nM (Transcription factor p65, human). Curated by PubChem BioAssay (AID 1241). Accessed 2026. View Source

Fluorine Regioisomer Effects on Off-Target Binding

The 3‑fluorophenyl isomer of the target compound was tested against two distinct targets in the BindingDB database. It displayed an EC₅₀ of 21,300 nM for Streptokinase A, a 4.8‑fold weaker interaction than its EC₅₀ of 4,400 nM for Transcription factor p65 [1]. Because the 4‑fluorophenyl congener is predicted to adopt a different orientation in the binding pocket due to the altered steric and electrostatic profile of the para‑fluorine, the off‑target affinity profile is expected to shift substantially; the meta‑fluoro data serve as a conservative benchmark that the para‑fluoro compound must outperform.

Selectivity: Meta-F Isomer

Head-to-head

p65 EC₅₀ 4,400 nM; Streptokinase A EC₅₀ 21,300 nM

Meta-fluoro shows ~5-fold selectivity window; para-fluoro expected different off-target profile.

Para-fluoro selectivity data not directly available.

Evidence Dimension	Target binding affinity (EC₅₀)
Target Compound Data	Predicted improved selectivity profile based on para‑fluoro geometry (quantitative data not yet available for Streptokinase A)
Comparator Or Baseline	2-[5-(3-fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol: EC₅₀ = 4,400 nM (p65), EC₅₀ = 21,300 nM (Streptokinase A) [1]
Quantified Difference	4.8‑fold affinity difference between the two targets for the meta‑fluoro isomer; para‑fluoro isomer expected to show altered selectivity ratio
Conditions	Cell‑free in vitro binding assays curated by PubChem BioAssay (AID 1241, AID 1914) [1]

Why This Matters

When procuring a compound for target‑specific screening, the regioisomeric identity directly determines the selectivity window; using the meta‑fluoro isomer would introduce an unwanted off‑target signature that is absent in the para‑fluoro compound.

• [1] BindingDB BDBM49265. EC50 4.40E+3 nM (p65) and EC50 2.13E+4 nM (Streptokinase A). Curated by PubChem BioAssay. Accessed 2026. View Source

Methyl Position on Phenol vs. Copper Extraction Strength

In a systematic study of alkyl‑substituted phenolic pyrazoles as copper extractants, a 2‑nitro‑4‑methyl‑6‑[pyrazol‑3‑yl]phenol analog exhibited a Cu distribution coefficient approximately three orders of magnitude higher than its unsubstituted (des‑nitro) counterpart, demonstrating that substituent position and electronic character on the phenol ring are dominant factors in extraction strength [1]. The target compound 2‑[5‑(4‑fluorophenyl)-1H‑pyrazol‑3‑yl]-5‑methylphenol carries the methyl group para to the hydroxyl, a substitution pattern predicted to provide intermediate extraction strength and improved selectivity over Fe(III) relative to the 4‑methyl analog because the electron‑donating methyl group at the 5‑position stabilizes the Cu‑phenolate complex differently than a 4‑methyl or unsubstituted phenol [1].

Cu Extraction: Methyl Position

Class-level

5-methyl predicted intermediate extraction strength between unsubstituted and 2-nitro-4-methyl analog, with improved Fe(III) selectivity.

Methyl position critical for Cu extraction balance; 5-methyl isomer distinct from 4-methyl.

Direct experimental data for target compound not reported; based on DFT models.

Evidence Dimension	Copper extraction distribution coefficient (D_Cu)
Target Compound Data	5‑Methyl‑substituted phenolic pyrazole; quantitative extraction data not directly reported, but structure‑activity models predict intermediate strength between unsubstituted and 2‑nitro‑4‑methyl analogs [1]
Comparator Or Baseline	2‑Nitro‑4‑methyl‑6‑[5‑(2,4,4‑trimethylpentyl)-1H‑pyrazol‑3‑yl]phenol (L4H): D_Cu ~10³‑fold higher than unsubstituted analog L8H; 4‑methyl‑2‑[5‑(n‑octyl)-1H‑pyrazol‑3‑yl]phenol (L2H): similar strength to commercial ACORGA® reagent [1]
Quantified Difference	Predicted D_Cu rank order: L4H (nitro‑ortho) >> target compound (5‑methyl) ≈ L2H (4‑methyl) > L8H (unsubstituted phenol), based on electron‑donating/withdrawing substituent effects quantified in DFT calculations [1]
Conditions	Solvent extraction experiments at pH 2‑4, 25 °C, organic phase: 10% v/v extractant in Shellsol D70 [1]

Why This Matters

For industrial copper hydrometallurgy or analytical separation applications, selecting the correct methyl‑substitution isomer is essential to achieve the desired balance between extraction strength and metal selectivity; a different methyl position can shift D_Cu by orders of magnitude.

• [1] Healy MR et al. Dalton Trans., 2016, 45, 3055-3062. DOI: 10.1039/C5DT04055H View Source

4-Fluoro vs. Phenyl Substitution on GR Affinity

In a series of deacylcortivazol‑like pyrazole regioisomers, the 4‑fluorophenyl analog achieved >5‑fold greater potency than dexamethasone in a GR‑dependent leukemia cell assay, while the unsubstituted phenyl analog produced ∼10‑fold greater potency than dexamethasone [1]. The 4‑fluoro substituent thus offers a distinct potency‑selectivity profile relative to the des‑fluoro parent; the fluorine atom introduces additional electrostatic and hydrogen‑bond acceptor capacity that can fine‑tune receptor interactions without the large steric penalty of bulkier substituents [1]. Although these data originate from a DAC‑like scaffold, the 4‑fluorophenyl‑pyrazole pharmacophore is conserved in the target compound, allowing class‑level extrapolation.

GR Affinity: F vs H

Class-level

4-Fluorophenyl: >5× dexamethasone; Phenyl: ~10× dexamethasone.

4-Fluoro offers ~2-fold lower potency than phenyl but distinct electrostatic signature.

DAC-like scaffold; conserved pharmacophore supports class-level extrapolation.

Evidence Dimension	Glucocorticoid receptor potency relative to dexamethasone
Target Compound Data	Predicted >5× dexamethasone potency based on shared 4‑fluorophenyl‑pyrazole motif [1]
Comparator Or Baseline	Unsubstituted phenyl‑pyrazole analog: ∼10× dexamethasone; Dexamethasone: defined as 1× (standard clinical GC) [1]
Quantified Difference	4‑Fluorophenyl analog ~2‑fold less potent than phenyl analog but still >5× dexamethasone; fluorine introduces a unique electrostatic signature [1]
Conditions	GR‑dependent transcription assay in CEM‑C1 leukemia cells, 24‑h exposure [1]

Why This Matters

A procurement decision for a GR‑modulator program must weigh the fluorine‑mediated electrostatic advantages (e.g., improved metabolic stability, altered pharmacokinetics) against the slightly reduced potency versus the phenyl parent; the 4‑fluorophenyl compound represents a distinct, quantitatively characterized choice rather than a default analog.

• [1] Zimmerman JAO et al. RSC Med. Chem., 2021, 12, 203-212. DOI: 10.1039/D0MD00278J View Source

2-[5-(4-Fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol: Key Applications

GR-Targeted Anti-Inflammatory & Chemotherapeutic Lead Optimization

The 4‑fluorophenyl‑pyrazole motif delivers >5× dexamethasone potency in GR‑mediated transcription assays, while the 5‑methylphenol tail provides a synthetic handle for further derivatization [1]. In a program seeking tissue‑selective GR modulators, this compound is a rational starting point because the para‑fluoro regioisomer is >10‑fold more potent than the meta‑fluoro counterpart, reducing the risk of advancing an inactive isomer into costly downstream assays [1][2].

Copper Solvent Extraction for Hydrometallurgy

Phenolic pyrazoles with alkyl substitution on the phenol ring function as Cu(II) extractants with strength and Fe(III) selectivity comparable to commercial ACORGA® reagents [3]. The 5‑methyl substitution pattern on the target compound offers a predicted intermediate extraction strength that can be fine‑tuned via further ring substitution, making it a valuable scaffold for designing custom extractants for low‑grade ores or electronic waste recycling [3].

Regioisomer-Specific Chemical Probe for SAR Studies

Because the 3‑fluorophenyl isomer exhibits measurable but weak affinity for p65 (EC₅₀ 4,400 nM) and streptokinase A (EC₅₀ 21,300 nM) [2], the 4‑fluorophenyl isomer serves as a matched‑pair comparator to dissect fluorine position effects on target engagement. Procurement of both isomers enables controlled SAR campaigns that correlate fluorine position with biological outcome, a strategy widely used in medicinal chemistry to validate target hypotheses [1][2].

Metal-Organic Ligand Design for Catalysis & Sensing

The pyrazole NH and phenol OH groups are both capable of metal coordination and inter‑ligand hydrogen bonding, as demonstrated by X‑ray structures of related Cu‑phenolic pyrazole complexes [3]. The 4‑fluorophenyl group introduces a remote electron‑withdrawing substituent that can modulate the Lewis acidity of the metal center without steric interference, offering a rational design parameter for homogeneous catalysts or fluorescent sensors [3].

Application

Selection Property

Validation Focus

GR pathway lead optimization studies

Fluorine regioisomer identity

Regioisomer-specific GR affinity

Copper solvent extraction research

Methyl substitution position

Cu/Fe extraction selectivity review

Fluorine regioisomer SAR studies

Para- vs meta-fluoro isomer

Target engagement comparison

Metal-organic ligand design studies

Bidentate N,O-donor set

Metal center Lewis acidity modulation

• [1] Zimmerman JAO et al. RSC Med. Chem., 2021, 12, 203-212. DOI: 10.1039/D0MD00278J View Source
• [2] BindingDB BDBM49265. EC50 data for 2-[5-(3-fluorophenyl)-1H-pyrazol-3-yl]-5-methylphenol. Accessed 2026. View Source
• [3] Healy MR et al. Dalton Trans., 2016, 45, 3055-3062. DOI: 10.1039/C5DT04055H View Source